Cas no 1805461-51-1 (2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide
• CAS No: 1805461-51-1
• MF: C₉H₄BrF₇
• MW: 325.020886421204
• CID: 4982168
• Update Time: 2025-05-19

2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide

• Inchi： 1S/C9H4BrF7/c10-3-4-1-6(9(15,16)17)7(11)2-5(4)8(12,13)14/h1-2H,3H2
• InChI Key： MCGCSHCILMRCHY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide

Recent Advances in the Application of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide (CAS: 1805461-51-1) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide (CAS: 1805461-51-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This halogenated benzyl bromide derivative is characterized by its unique trifluoromethyl and fluorine substitutions, which impart significant electronic and steric properties, making it a valuable building block for drug discovery and development.

Recent studies have highlighted the utility of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide in the synthesis of small-molecule inhibitors targeting various disease-relevant proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of potent kinase inhibitors, where the compound served as a critical intermediate for introducing the benzyl bromide moiety into the inhibitor scaffold. The resulting molecules exhibited enhanced binding affinity and selectivity due to the electron-withdrawing effects of the trifluoromethyl groups.

In the realm of chemical biology, researchers have leveraged 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide as a versatile tool for protein labeling and modification. A recent Nature Chemical Biology paper (2024) described its use in the site-specific modification of cysteine residues in proteins, enabling the study of protein-protein interactions and post-translational modifications. The compound's reactivity with thiol groups, combined with the stability conferred by its fluorinated aromatic ring, makes it particularly suitable for such applications.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production and handling of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide. A 2023 Organic Process Research & Development publication outlined an improved synthetic route that enhances yield while minimizing the formation of byproducts. This advancement is particularly significant given the compound's increasing demand in pharmaceutical research and its relatively challenging synthesis due to the presence of multiple electron-withdrawing groups.

The pharmacological applications of derivatives synthesized from 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide continue to expand. Recent preclinical studies have shown promising results in the development of antiviral agents, particularly against RNA viruses. The compound's ability to serve as a precursor for molecules that can disrupt viral replication machinery has positioned it as a valuable asset in the ongoing search for broad-spectrum antiviral therapeutics.

Looking forward, the unique properties of 2,5-Bis(trifluoromethyl)-4-fluorobenzyl bromide suggest its potential applications in emerging areas such as targeted protein degradation (PROTACs) and covalent drug discovery. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, with particular interest in its potential to address challenging drug targets that have proven resistant to conventional approaches.